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Compound of Interest

Compound Name: 5-Hydroxy isatoic anhydride

Cat. No.: B174216

For researchers, scientists, and professionals in drug development, sourcing high-quality
reagents is a critical first step in the experimental workflow. 5-Hydroxy isatoic anhydride, a
derivative of isatoic anhydride, serves as a valuable building block in organic synthesis,
particularly in the creation of diverse molecular scaffolds for pharmaceutical and chemical
research.[1] This technical guide provides an in-depth overview of commercial suppliers of 5-
Hydroxy isatoic anhydride, its applications, and relevant experimental context.

Supplier Landscape

A variety of chemical suppliers offer 5-Hydroxy isatoic anhydride for research purposes. The
compound is typically available in research-grade purities, often around 98%. While a
comprehensive price comparison is challenging due to fluctuating stock and pricing models, the
following table summarizes key information from several suppliers to aid in procurement
decisions. Researchers are encouraged to visit the suppliers' websites for the most current
information.
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Applications in Research and Drug Development

5-Hydroxy isatoic anhydride is primarily utilized as a versatile intermediate in the synthesis of
more complex molecules. Its bifunctional nature, containing both a reactive anhydride and a
hydroxyl group, allows for a range of chemical transformations.

Building Block for Heterocyclic Synthesis: Isatoic anhydrides are well-established precursors
for the synthesis of a variety of nitrogen-containing heterocyclic compounds. These structures
are of significant interest in medicinal chemistry due to their prevalence in biologically active
molecules. The presence of the hydroxyl group on the benzene ring of 5-Hydroxy isatoic
anhydride offers an additional site for modification, enabling the creation of diverse libraries of
compounds for screening.

Pharmaceutical Synthesis: While specific drug development projects utilizing 5-Hydroxy
isatoic anhydride are not extensively documented in publicly available literature, its parent
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compound, isatoic anhydride, is a known intermediate in the synthesis of various
pharmaceuticals, including anti-inflammatory agents, analgesics, and antibacterials.[2] The 5-
hydroxy derivative provides a strategic starting point for the development of new chemical
entities with potentially novel biological activities.

Experimental Protocols and Synthesis

Detailed experimental protocols for the use of 5-Hydroxy isatoic anhydride are often specific
to the target molecule being synthesized. However, general procedures for reactions involving
isatoic anhydrides can be adapted.

A general workflow for utilizing 5-Hydroxy isatoic anhydride as a building block in a synthetic
chemistry lab is outlined below:

Fig. 1. General experimental workflow for using 5-Hydroxy isatoic anhydride in synthesis.

Synthesis of 5-Hydroxy Isatoic Anhydride: While commercially available, understanding the
synthesis of 5-Hydroxy isatoic anhydride can be valuable for researchers. The synthesis of
isatoic anhydrides generally involves the reaction of the corresponding anthranilic acid with a
phosgenating agent. For 5-Hydroxy isatoic anhydride, the starting material would be 2-
amino-5-hydroxybenzoic acid. A general synthetic scheme is presented below.

2-Amino-5-hydroxybenzoic acid

5-Hydroxy isatoic anhydride

Phosgenating Agent
(e.g., phosgene, triphosgene)

Click to download full resolution via product page
Fig. 2: General synthetic pathway to 5-Hydroxy isatoic anhydride.

Signaling Pathways and Logical Relationships

Currently, there is a lack of specific information in the public domain detailing the direct
interaction of 5-Hydroxy isatoic anhydride with known signaling pathways. Its utility is
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primarily as a synthetic intermediate. The biological activity of the final compounds derived from

it would determine their interaction with cellular signaling cascades.

The logical relationship for its use in drug discovery follows a standard path from a chemical

building block to a potential therapeutic agent.
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Fig. 3: Logical flow of 5-Hydroxy isatoic anhydride in a drug discovery process.

In conclusion, 5-Hydroxy isatoic anhydride is a readily available chemical intermediate with
significant potential for the synthesis of novel compounds for research and drug discovery.
While specific biological data on the compound itself is limited, its value as a versatile building
block is clear. Researchers can procure this reagent from a number of commercial suppliers
and utilize it in established synthetic methodologies to generate diverse molecular libraries for

further investigation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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anhydride-for-research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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